25-hydroxy-26,27-dimethylvitamin D3
25-hydroxy-26,27-dimethylvitamin D3
Brand Name:
Vulcanchem
CAS No.:
116925-40-7
VCID:
VC0221139
InChI:
InChI=1S/C29H48O2/c1-6-22-20-27-28(4,18-15-23-19-25(31)14-13-21(23)3)16-10-17-29(27,5)26(22)12-9-8-11-24(30)7-2/h13-15,18,22,24-27,30-31H,6-12,16-17,19-20H2,1-5H3/b18-15-/t22?,24-,25+,26+,27+,28?,29-/m0/s1
SMILES:
CCC1CC2C(CCCC2(C1CCCCC(CC)O)C)(C)C=CC3=C(C=CC(C3)O)C
Molecular Formula:
C11H14O2S
Molecular Weight:
428.7 g/mol
25-hydroxy-26,27-dimethylvitamin D3
CAS No.: 116925-40-7
Main Products
VCID: VC0221139
Molecular Formula: C11H14O2S
Molecular Weight: 428.7 g/mol
| CAS No. | 116925-40-7 |
|---|---|
| Product Name | 25-hydroxy-26,27-dimethylvitamin D3 |
| Molecular Formula | C11H14O2S |
| Molecular Weight | 428.7 g/mol |
| IUPAC Name | (1S)-5-[(Z)-2-[(1R,3aR,7aS)-2-ethyl-1-[(5S)-5-hydroxyheptyl]-4,7a-dimethyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-yl]ethenyl]-4-methylcyclohexa-2,4-dien-1-ol |
| Standard InChI | InChI=1S/C29H48O2/c1-6-22-20-27-28(4,18-15-23-19-25(31)14-13-21(23)3)16-10-17-29(27,5)26(22)12-9-8-11-24(30)7-2/h13-15,18,22,24-27,30-31H,6-12,16-17,19-20H2,1-5H3/b18-15-/t22?,24-,25+,26+,27+,28?,29-/m0/s1 |
| Standard InChIKey | PYGGFMISRIMKTA-IBSHMIGKSA-N |
| Isomeric SMILES | CCC1C[C@H]2[C@]([C@@H]1CCCC[C@H](CC)O)(CCCC2(C)/C=C\C3=C(C=C[C@H](C3)O)C)C |
| SMILES | CCC1CC2C(CCCC2(C1CCCCC(CC)O)C)(C)C=CC3=C(C=CC(C3)O)C |
| Canonical SMILES | CCC1CC2C(CCCC2(C1CCCCC(CC)O)C)(C)C=CC3=C(C=CC(C3)O)C |
| Synonyms | 25-hydroxy-26,27-dimethylcholecalciferol 25-hydroxy-26,27-dimethylvitamin D3 26,27-dimethylcalcifediol |
| PubChem Compound | 6450051 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume